Cas no 89205-01-6 (4-Oxazolecarboxylic acid, 5-(4-methoxyphenyl)-, methyl ester)

4-Oxazolecarboxylic acid, 5-(4-methoxyphenyl)-, methyl ester structure
89205-01-6 structure
Product Name:4-Oxazolecarboxylic acid, 5-(4-methoxyphenyl)-, methyl ester
CAS No:89205-01-6
MF:C12H11NO4
MW:233.220043420792
CID:608898
PubChem ID:13290641
Update Time:2025-04-19

4-Oxazolecarboxylic acid, 5-(4-methoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylic acid, 5-(4-methoxyphenyl)-, methyl ester
    • methyl 5-(4-methoxyphenyl)-1,3-oxazole-4-carboxylate
    • DTXSID00535004
    • 89205-01-6
    • Methyl 5-(4-methoxyphenyl)oxazole-4-carboxylate
    • Inchi: 1S/C12H11NO4/c1-15-9-5-3-8(4-6-9)11-10(12(14)16-2)13-7-17-11/h3-7H,1-2H3
    • InChI Key: HQGKCHIEKSCBMV-UHFFFAOYSA-N
    • SMILES: O1C=NC(C(=O)OC)=C1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 233.06880783g/mol
  • Monoisotopic Mass: 233.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 61.6Ų

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